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Compound of Interest

Compound Name: Aminon

Cat. No.: B1214360 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for the chemical

compound identified as "Aminon," with CAS number 34815-94-6. Despite a comprehensive

search for detailed experimental protocols and associated biological signaling pathways,

publicly accessible data is limited. This document outlines the fundamental chemical properties

and identifiers.

Chemical and Physical Properties
A summary of the key identifiers and properties for Aminon is presented in the table below.

This information has been compiled from available chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1214360?utm_src=pdf-interest
https://www.benchchem.com/product/b1214360?utm_src=pdf-body
https://www.benchchem.com/product/b1214360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 34815-94-6 PubChem[1]

Molecular Formula C₂₇H₃₃N₅O₅S PubChem[1]

IUPAC Name

azanium;4-[4-[bis[4-

(dimethylamino)phenyl]-

hydroxymethyl]-3-methyl-5-

oxo-4H-pyrazol-1-

yl]benzenesulfonate

PubChem[1]

Molecular Weight 539.6 g/mol PubChem[1]

Synonyms

4-(4-(Bis(4-

(dimethylamino)phenyl)hydrox

ymethyl)-4,5-dihydro-3-methyl-

5-oxo-1H-pyrazol-1-yl)

benzenesulfonic acid

ammonium salt

PubChem[1]

Experimental Data and Biological Activity
Extensive searches for detailed experimental protocols, in vitro or in vivo studies, and

elucidated signaling pathways related to Aminon (CAS 34815-94-6) did not yield any specific

results. The scientific literature readily accessible through public databases does not appear to

contain in-depth studies on the biological activity or mechanism of action for this particular

compound.

Therefore, this guide cannot provide the requested detailed methodologies for key experiments

or diagrams of signaling pathways at this time.

Logical Workflow for Information Retrieval
The process undertaken to gather information for this guide is outlined in the diagram below.

This illustrates the systematic approach to searching for the required technical data.
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Initial Search:
'Aminon CAS number and molecular formula'

Identify CAS Number:
34815-94-6

Molecular Formula:
C27H33N5O5S

Broaden Search:
'Aminon chemical properties',

'Aminon scientific data and experiments'

Targeted Search with CAS Number:
'34815-94-6 experimental protocols',

'34815-94-6 biological activity',
'34815-94-6 signaling pathway'

Review Search Results Conclusion:
Insufficient data for in-depth guide

Click to download full resolution via product page

Caption: Information retrieval workflow for Aminon.

Conclusion
While the fundamental chemical identity of Aminon (CAS 34815-94-6) has been established,

there is a notable absence of published research detailing its experimental use or biological

effects. For researchers and drug development professionals interested in this compound,

primary research would be required to determine its properties and potential applications. No

information regarding its role in signaling pathways or established experimental protocols could

be located.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214360#aminon-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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